Cas no 1581165-50-5 (Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine)

• Product Name: Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine
• CAS No: 1581165-50-5
• MF: C₁₄H₂₁N₃O₄S
• MW: 327.399242162704
• CID: 5740195
• PubChem ID: 119990254
• Update Time: 2025-05-19

Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinemethanamine, N-ethyl-1-[(4-nitrophenyl)sulfonyl]-, hydrochloride (1:1)
• EN300-1168202
• Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine
• 1581165-50-5

• Inchi： 1S/C14H21N3O4S/c1-2-15-11-12-7-9-16(10-8-12)22(20,21)14-5-3-13(4-6-14)17(18)19/h3-6,12,15H,2,7-11H2,1H3
• InChI Key： QLPIHCBRCAEIPR-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)[N+](=O)[O-])(N1CCC(CNCC)CC1)(=O)=O

Computed Properties

• Exact Mass: 327.12527733g/mol
• Monoisotopic Mass: 327.12527733g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 104Ų

Additional information on Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine

Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine and CAS No. 1581165-50-5: A Comprehensive Overview

Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine, a compound with the CAS number 1581165-50-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural properties and potential applications in drug development. The intricate molecular architecture of Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine, characterized by its piperidine ring and nitrobenzenesulfonyl substituent, positions it as a promising candidate for further exploration in medicinal chemistry.

The< strong>Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine molecule exhibits a high degree of complexity, which is reflected in its chemical reactivity and potential biological interactions. The presence of the nitro group in the benzenesulfonyl moiety suggests that this compound may exhibit significant electronic properties, influencing its interaction with biological targets. This feature has been a focal point for researchers investigating its pharmacological potential.

Recent studies have highlighted the importance of piperidine derivatives in the development of novel therapeutic agents. The< strong>piperidin-4-yl moiety in Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine contributes to its stability and solubility, making it an attractive scaffold for drug design. Researchers have been particularly interested in how this structural component can be modified to enhance binding affinity and selectivity for specific biological targets.

The< strong>4-nitrobenzenesulfonyl group adds another layer of complexity to the molecule, providing a site for potential functionalization. This substituent has been shown to influence both the electronic and steric properties of the compound, which can be leveraged to optimize its pharmacokinetic profile. The nitro group, in particular, is known for its ability to participate in hydrogen bonding and other forms of non-covalent interactions, which are crucial for effective drug-receptor binding.

In the realm of drug discovery, Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine has been studied for its potential role in addressing various therapeutic challenges. Its unique chemical profile makes it a versatile tool for medicinal chemists exploring new drug candidates. The compound's ability to interact with multiple biological targets has sparked interest in its use as a lead compound for further optimization.

One of the most exciting aspects of Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine is its potential application in the treatment of neurological disorders. Piperidine derivatives have shown promise in modulating neurotransmitter systems, making them valuable candidates for drugs targeting conditions such as depression, anxiety, and neurodegenerative diseases. The< strong>nitrobenzenesulfonyl group may enhance its ability to cross the blood-brain barrier, improving its therapeutic efficacy.

The synthesis of Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques have been employed to achieve this goal, reflecting the compound's complexity and the importance of precision in its preparation. Researchers have utilized various methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, to construct the desired molecular framework.

The pharmacological evaluation of Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine has revealed several interesting properties. In vitro studies have demonstrated its ability to interact with specific enzymes and receptors, suggesting potential therapeutic benefits. These findings have prompted further investigation into its mechanism of action and potential side effects. The compound's< strong>Ethyl moiety also contributes to its pharmacokinetic behavior, influencing how it is metabolized and excreted by the body.

The future prospects for Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine are promising, with ongoing research aimed at refining its chemical structure for improved efficacy and safety. Collaborative efforts between synthetic chemists and biologists are essential to fully realize its potential as a therapeutic agent. By leveraging cutting-edge technologies and innovative approaches, scientists hope to unlock new possibilities for treating complex diseases.

In conclusion, Ethyl({[1-(4-nitrobenzenesulfonyl)piperidin-4-yl]methyl})amine (CAS No.< strong>1581165-50-5) stands as a testament to the advancements in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the quest for novel therapeutic solutions. As research continues to unfold, this compound is poised to play a significant role in shaping the future of medicine.